Cas no 133920-05-5 (Benzene,(5-isothiocyanatopentyl)-)
133920-05-5 structure
Product Name:Benzene,(5-isothiocyanatopentyl)-
CAS No:133920-05-5
MF:C12H15NS
MW:205.31920170784
CID:198859
PubChem ID:3025718
Update Time:2025-04-19
Benzene,(5-isothiocyanatopentyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,(5-isothiocyanatopentyl)-
- 5-isothiocyanatopentylbenzene
- 5-Phenylpentyl isothiocyanate
- CCRIS 8258
- US9963444, Example 2
- SCHEMBL9493211
- 133920-05-5
- DTXSID70158421
- BDBM393299
- Benzene, (5-isothiocyanatopentyl)-
- CHEMBL2151310
- XTHYKVRNGUYFOS-UHFFFAOYSA-N
- benzyl-butylisothiocyanate
- (5-Isothiocyanatopentyl)Benzene
-
- Inchi: 1S/C12H15NS/c14-11-13-10-6-2-5-9-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-10H2
- InChI Key: XTHYKVRNGUYFOS-UHFFFAOYSA-N
- SMILES: S=C=NCCCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 205.093
- Monoisotopic Mass: 205.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Density: 0.97
- Boiling Point: 331.4°Cat760mmHg
- Flash Point: 161.7°C
- Refractive Index: 1.536
Benzene,(5-isothiocyanatopentyl)- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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